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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B15588680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Biotin-16-UTP, a crucial reagent for non-

radioactive nucleic acid labeling. It covers its core molecular properties, a detailed experimental

protocol for its primary application, and a visual representation of the experimental workflow.

Core Molecular Data
Biotin-16-UTP is a uridine triphosphate analog that contains a biotin molecule attached via a

16-atom spacer arm. This modification allows for its incorporation into RNA transcripts by

various RNA polymerases. The molecule is available in two common forms: a free acid and a

tetralithium salt, each with a distinct molecular formula and weight.

Property Biotin-16-UTP (Free Acid)
Biotin-16-UTP (Tetralithium
Salt)

Molecular Formula C₃₂H₅₂N₇O₁₉P₃S[1][2][3] C₃₂H₄₈N₇O₁₉P₃SLi₄[4][5][6]

Molecular Weight 963.78 g/mol [1][3] 987.5 g/mol [4][5][6]

Experimental Protocol: Non-Radioactive RNA
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The primary application of Biotin-16-UTP is the generation of biotin-labeled RNA probes for

various molecular biology techniques, such as in situ hybridization and Northern blotting.[1][3]

This is achieved through in vitro transcription, where Biotin-16-UTP is incorporated into the

nascent RNA strand by an RNA polymerase.

Materials:

Linearized template DNA containing the target sequence downstream of a T7, SP6, or T3

promoter

Biotin-16-UTP solution (10 mM)

ATP, CTP, GTP solutions (10 mM each)

UTP solution (10 mM)

10x Transcription Buffer

T7, SP6, or T3 RNA Polymerase

RNase Inhibitor

Nuclease-free water

(Optional) DNase I, RNase-free

(Optional) EDTA (0.5 M)

Procedure:

Reaction Setup: On ice, combine the following reagents in a nuclease-free microcentrifuge

tube in the specified order:

Nuclease-free water (to final volume)

10x Transcription Buffer

ATP, CTP, GTP (to a final concentration of 1 mM each)
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UTP and Biotin-16-UTP (The ratio can be optimized, a common starting point is a 2:1 or

3:1 ratio of UTP to Biotin-16-UTP)[1]

Linearized template DNA (0.5-1 µg)

RNase Inhibitor

RNA Polymerase (e.g., T7 RNA Polymerase)

Incubation: Mix the components gently by pipetting and centrifuge briefly to collect the

reaction mixture at the bottom of the tube. Incubate the reaction at 37°C for 2 hours. For

shorter transcripts (<300 nucleotides), the incubation time can be extended to 4-16 hours.[1]

(Optional) Template Removal: To remove the DNA template, add DNase I (RNase-free) and

incubate at 37°C for 15 minutes.

Reaction Termination: Stop the reaction by adding EDTA to a final concentration of 20-25

mM.

Probe Purification: The labeled RNA probe can be purified using standard methods such as

ethanol precipitation or spin column chromatography to remove unincorporated nucleotides,

enzymes, and salts.

Quantification and Storage: The concentration and labeling efficiency of the biotinylated RNA

probe can be determined by spectrophotometry or dot blot analysis. Store the purified probe

at -20°C or -80°C.

Experimental Workflow Diagram
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Caption: Workflow for non-radioactive RNA labeling using Biotin-16-UTP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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